Cas no 1246088-49-2 (5-Chloro-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid)

• Product Name: 5-Chloro-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid
• CAS No: 1246088-49-2
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD17171345
• CID: 1074344
• PubChem ID: 50990490
• Update Time: 2025-04-20

5-Chloro-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid
• 5-Chloro-7-azaindole-6-carboxylic acid
• DB-358802
• CS-0443252
• 1H-Pyrrolo[2,3-b]pyridine-6-carboxylic acid, 5-chloro-
• WZB08849
• BS-19631
• 1246088-49-2
• AKOS015850523
• A890429
• 5-Chloro-1H-pyrrolo[2,3-b]pyridine-6-carboxylicacid
• P20332
• SB14269
• 5-Chloro-7H-pyrrolo[2,3-b]pyridine-6-carboxylic acid
• 5-Chloro-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid, AldrichCPR
• SCHEMBL18984392
• MFCD17171345

• MDL： MFCD17171345
• Inchi： 1S/C8H5ClN2O2/c9-5-3-4-1-2-10-7(4)11-6(5)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： KYRXBSCLEZDMMP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C2C(C=CN2)=C1

Computed Properties

• Exact Mass: 196.00400
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98000
• LogP: 1.91450

5-Chloro-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)